
Essential Safety and Logistical Information for
Handling MCL-0129

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MCL-0129

Cat. No.: B1676271 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential guidance for the safe handling, storage, and disposal of

MCL-0129, a selective and non-peptidergic melanocortin 4 (MC4) receptor antagonist. While

MCL-0129 is shipped as a non-hazardous chemical, adherence to standard laboratory safety

protocols is crucial to ensure the well-being of researchers and maintain experimental integrity.

Compound Identification
Identifier Value

Chemical Name

1-[(1S)-1-(4-fluorophenyl)-2-[4-[4-(2-

methoxynaphthalen-1-yl)butyl]piperazin-1-

yl]ethyl]-4-propan-2-ylpiperazine

CAS Number 768357-45-5[1][2]

Molecular Formula C34H47FN4O[1][2]

Molecular Weight 546.78 g/mol [1]

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for MCL-0129 with detailed PPE requirements is not

publicly available, the following general guidelines for handling non-hazardous chemicals in a

laboratory setting should be strictly followed.
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PPE Category Minimum Requirements

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Hand Protection Standard laboratory gloves (e.g., nitrile).

Body Protection A standard laboratory coat.

Respiratory Protection

Not generally required for small quantities in a

well-ventilated area. If aerosols may be

generated or if working with larger quantities, a

risk assessment should be performed to

determine if respiratory protection is necessary.

Handling and Storage
Handling:

Avoid contact with eyes and skin.

Avoid inhalation of dust or aerosols.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Short-term (days to weeks): Store in a dry, dark environment at 0 - 4°C.[1]

Long-term (months to years): Store in a dry, dark environment at -20°C.[1]

First Aid Measures
In the absence of a specific SDS, the following are general first aid recommendations.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical attention if irritation

develops and persists.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Loosen

tight clothing such as a collar, tie, belt, or

waistband. Get medical attention if symptoms

appear.

Disposal Plan
Dispose of unused MCL-0129 and any contaminated materials in accordance with all

applicable local, state, and federal regulations. As it is supplied as a non-hazardous chemical, it

may not require special disposal procedures, but it is best to consult with your institution's

environmental health and safety (EHS) department for specific guidance.

Experimental Workflow for Handling MCL-0129
The following diagram outlines a general workflow for handling MCL-0129 in a research setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1676271?utm_src=pdf-body
https://www.benchchem.com/product/b1676271?utm_src=pdf-body
https://www.benchchem.com/product/b1676271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Handling MCL-0129

Preparation

Handling and Experimentation
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(Consult Supplier Data)

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Retrieve MCL-0129 from Storage
(0-4°C or -20°C)

Allow to Equilibrate to Room Temperature

Weigh and Prepare Solution as per Protocol

Perform Experiment

Decontaminate Workspace

Dispose of Waste
(Consult EHS Guidelines)

Return Unused MCL-0129 to Storage

Doff PPE and Wash Hands
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Caption: General laboratory workflow for the safe handling of MCL-0129.
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Signaling Pathway Context
MCL-0129 is an antagonist of the melanocortin 4 receptor (MC4R). The MC4R is a G-protein

coupled receptor (GPCR) primarily expressed in the brain, where it plays a key role in

regulating energy homeostasis, food intake, and body weight.
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Simplified MC4R Signaling and Antagonism by MCL-0129
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Caption: MCL-0129 acts as an antagonist, blocking the normal signaling cascade of the MC4

receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

